Cas no 108974-29-4 (1-Piperidinepropanamide,b,2-dimethyl-N-phenyl-)

• Product Name: 1-Piperidinepropanamide,b,2-dimethyl-N-phenyl-
• CAS No: 108974-29-4
• MF: C₁₆H₂₄N₂O
• MW: 260.374564170837
• CID: 145248
• PubChem ID: 3065814
• Update Time: 2025-04-19

1-Piperidinepropanamide,b,2-dimethyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinepropanamide,b,2-dimethyl-N-phenyl-
• 1-Piperidinepropionanilide, beta,2-dimethyl-
• 3-(2-methylpiperidin-1-yl)-N-phenylbutanamide
• 1-Piperidinepropionanilide, β,2-dimethyl-
• 3-(2-Methyl-piperidino)-buttersaeure-anilid
• 3-(2-methyl-piperidino)-butyric acid anilide
• AC1MIAK9
• BRN 0187339
• CTK8G5453
• LS-116123
• β-(2-Methylpiperidino)-n-butyric acid anilide
• β,2-Dimethyl-1-piperidinepropionanilide
• β,2-Dimethyl-N-phenyl-1-piperidinepropionamide
• beta-(2-Methylpiperidino)-n-butyric acid anilide
• DTXSID30910941
• beta,2-Dimethyl-1-piperidinepropionanilide
• 4-20-00-01489 (Beilstein Handbook Reference)
• beta,2-Dimethyl-N-phenyl-1-piperidinepropionamide
• 3-(2-Methylpiperidin-1-yl)-N-phenylbutanimidic acid
• 108974-29-4

• Inchi： 1S/C16H24N2O/c1-13-8-6-7-11-18(13)14(2)12-16(19)17-15-9-4-3-5-10-15/h3-5,9-10,13-14H,6-8,11-12H2,1-2H3,(H,17,19)
• InChI Key： ZJMPXXSPWMRTMS-UHFFFAOYSA-N
• SMILES： O=C(CC(C)N1CCCCC1C)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 260.18900
• Monoisotopic Mass: 260.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.053
• Boiling Point: 430.8°Cat760mmHg
• Flash Point: 214.3°C
• Refractive Index: 1.552
• PSA: 32.34000
• LogP: 3.28900